BE“GHE Foundational & Exploratory

Check Availability & Pricing

Nyasicol CAS number 111518-95-7 details

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nyasicol

Cat. No.: B1148670

An In-Depth Technical Guide to Nyasicol (CAS Number: 111518-95-7)

Introduction

Nyasicol, with the Chemical Abstracts Service (CAS) number 111518-95-7, is a naturally
occurring phenolic compound. It has been isolated from plants of the Curculigo genus, notably
Curculigo capitulata.[1][2] This technical guide provides a comprehensive overview of the
available scientific information on Nyasicol, focusing on its chemical properties, biological
activities, and potential mechanisms of action, tailored for researchers, scientists, and drug
development professionals.

Chemical Properties

A summary of the key chemical properties of Nyasicol is presented in the table below.
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Property Value Source
CAS Number 111518-95-7 [1][3]
Molecular Formula C17H1606 [3]

As per the typical Certificate of

Appearance )
Analysis
Purity >99% (commercially available)
In a well-closed container,
Storage protected from light and in a

cool & dry place.

Table 1: Chemical Properties of Nyasicol

Nyasicol is recognized as a precursor to interjectin, another natural product.

Biological Activity and Potential Therapeutic
Relevance

Research into the biological activities of compounds isolated from Curculigo capitulata has
highlighted the potential for neuroprotective effects. While direct and extensive studies on
Nyasicol are limited, related compounds from the same plant have demonstrated significant
bioactivity, suggesting a promising area of investigation for Nyasicol itself.

Neuroprotection

A key study investigating the chemical constituents of Curculigo capitulata identified several
compounds with neuroprotective properties against glutamate-induced oxidative injury in
human neuroblastoma SH-SY5Y cells. While specific quantitative data for Nyasicol's
neuroprotective effect was not detailed in the primary abstracts of the reviewed literature, the
research provides a foundational experimental framework and points towards a potential
mechanism of action relevant to compounds of this class.

One of the norlignan compounds isolated from Curculigo capitulata was found to exert its
protective effect by regulating the Nrf2/HO-1 signaling pathway. This pathway is a critical
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cellular defense mechanism against oxidative stress.

Signaling Pathways
Potential Involvement in the Nrf2/HO-1 Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) signaling
pathway is a primary target for therapeutic intervention in diseases associated with oxidative
stress, including neurodegenerative disorders. The activation of this pathway leads to the
transcription of a wide array of antioxidant and cytoprotective genes.

The workflow for the activation of the Nrf2/HO-1 pathway is as follows:
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Culture SH-SY5Y cells

'

Seed cells in 96-well plates

Pre-treat with Nyasicol
(various concentrations)

Induce oxidative stress
(e.g., with Glutamate)

Incubate for 24-48 hours

:

Assess cell viability
(e.g., MTT or CCK-8 assay)

Analyze data and
determine ECso/ICso
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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